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Get Quote

Executive Summary
Neuropeptide S (NPS) is a 20-amino acid modulator of arousal and anxiety, highly conserved

across tetrapods.[1] While the N-terminal "message" domain is identical between humans and

rats, ensuring cross-species receptor activation, distinct C-terminal variations influence peptide

stability and receptor binding kinetics.

This guide provides a technical comparison of Human vs. Rat NPS, analyzing sequence

homology, receptor pharmacology (NPSR1), and experimental protocols. It is designed for

researchers selecting the appropriate peptide for in vitro screening or in vivo behavioral

models.

Sequence Homology and Structural Analysis
The biological activity of NPS relies on a conserved N-terminal sequence (Phe2–Asn4) crucial

for NPSR1 activation. The Human and Rat sequences share 80% identity (16/20 residues).

The four amino acid substitutions occur in the mid-region and C-terminus, which function

primarily as the "address" domain, influencing receptor affinity and metabolic stability.
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Amino Acid Sequence Alignment[2]
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Key Structural Differences[3][4]
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N-Terminus (Residues 1–7):Identical. The sequence SFRNGVG is 100% conserved. This

explains why Human NPS is a potent agonist at the Rat NPSR1 receptor.

Residue 10 (Met vs. Val): Human NPS contains Methionine (M), which is susceptible to

oxidation (Met-sulfoxide), potentially reducing shelf-life stability compared to the Valine (V)

found in Rat NPS.

C-Terminus (Residues 16 & 20): The Rat sequence ends with RAKQ, introducing an

additional basic residue (Arg16) compared to Human QRAKS. This may alter proteolytic

susceptibility in plasma.

Visualization: Structural Domains & Homology

Homology Impact

N-Terminus (1-7)

Sequence: SFRNGVG Function: Receptor Activation (Message)

Hinge Region (8-10)

Human: TGM Rat: SGV

Function: Conformation

C-Terminus (11-20)

Human: KKTSFQRAKS Rat: KKTSFRRAKQ

Function: Affinity & Stability100% Conserved
Cross-species potency

Variable Region
Oxidation risk (Human Met10)
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Figure 1: Structural domain map of Neuropeptide S highlighting conserved bioactive regions

vs. variable stability regions.

Pharmacological Profile: NPSR1 Interaction[3][5]
The Neuropeptide S Receptor (NPSR1, formerly GPR154) is a Gq/Gs-coupled GPCR. A critical

factor in comparative pharmacology is the N107I polymorphism in the NPSR1 gene.

Rodents: Naturally possess Ile107 (High potency variant).

Humans: Possess either Asn107 (Low potency, ancestral) or Ile107 (High potency,

associated with asthma/panic).
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Comparative Potency Data (Calcium Mobilization)
Data represents mean EC50 values derived from FLIPR calcium flux assays in HEK293 cells.

Peptide
Species

Target
Receptor
(Host)

EC50 (nM) Emax (%) Notes

Human NPS
Human NPSR1

(Ile107)
~3.0 nM 100%

High potency

variant (Gain-of-

function)

Human NPS
Human NPSR1

(Asn107)
~9.4 nM 100%

Lower potency

(Common human

allele)

Rat NPS Rat NPSR1 ~3.2 nM 100%

Rat NPSR1 is

homologous to

Human Ile107

Human NPS Rat NPSR1 ~3.0 - 5.0 nM 100%
Valid for use in

Rat Models

Scientific Insight: Because the Rat NPSR1 receptor naturally contains the Isoleucine at position

107 (equivalent to the hyper-functional Human Ile107 variant), Human NPS is highly potent in

Rat models. Researchers often use Human NPS for rodent studies without loss of efficacy.

Signaling Pathway
NPS binding triggers dual signaling pathways, mobilizing intracellular Calcium (ngcontent-ng-

c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

) and increasing cAMP.[2][3]
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Figure 2: Dual signaling mechanism of NPSR1.[2] The primary Gq pathway (Calcium) is the

standard readout for potency assays.

Experimental Protocols
A. Peptide Handling & Storage

Solubility: Both Human and Rat NPS are soluble in water or saline (>1 mg/mL).
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Oxidation Precaution (Human NPS): Due to Met10, Human NPS is sensitive to oxidation.

Avoid repeated freeze-thaw cycles.[4]

Recommendation: Aliquot immediately upon reconstitution. Store at -20°C or -80°C.

Alternative: Rat NPS (Val10) is more resistant to oxidative degradation.

B. In Vitro Calcium Mobilization Assay (FLIPR)
To determine functional potency (EC50) of NPS variants.

Cell Culture: Transfect HEK293 or CHO cells with Human or Rat NPSR1 expression vectors.

Dye Loading: Incubate cells with Calcium-4 assay kit dye (or Fura-2) for 60 min at 37°C in

HBSS buffer + 20 mM HEPES.

Compound Preparation: Prepare serial dilutions of Human/Rat NPS (range:

M to

M).

Measurement:

Inject peptide into wells.

Monitor fluorescence intensity (Ex 485nm / Em 525nm) for 120 seconds.

Analysis: Plot Max Fluorescence - Baseline vs. Log[Concentration]. Fit to sigmoidal dose-

response curve.

C. In Vivo Behavioral Assays (Rat)
Dosage: 0.1 – 1.0 nmol (i.c.v. injection).

Readouts:

Open Field Test: Increased locomotion (total distance).

Elevated Plus Maze: Increased time in open arms (anxiolytic effect).
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Note: Human NPS is fully active in these rat assays.

Selection Criteria

Select Peptide

Human NPS:
Standard for clinical relevance

(Met10 oxidation risk)

Rat NPS:
High stability (Val10)
Homologous control

Reconstitute in sterile H₂O
Aliquot & Freeze (-80°C)

Assay Execution

In Vitro: Calcium Flux
(HEK-NPSR1 cells)
EC50 Determination

In Vivo: Rat i.c.v.
(Locomotion/Anxiety)

0.1 - 1.0 nmol

Click to download full resolution via product page

Figure 3: Decision matrix and workflow for NPS experimentation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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